Cas no 5534-12-3 (Betamethasone 17-Acetate)

• Product Name: Betamethasone 17-Acetate
• CAS No: 5534-12-3
• MF: C₂₄H₃₁FO₆
• MW: 434.49775147438
• CID: 375891
• PubChem ID: 14506495
• Update Time: 2025-05-20

Betamethasone 17-Acetate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,17-(acetyloxy)-9-fluoro-11,21-dihydroxy-16-methyl-, (11b,16b)- (9CI)
• Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-9-fluoro-11,21-dihydroxy-16-methyl-, (11beta,16beta)-
• SCHEMBL6986508
• 5534-12-3
• Betamethasone 17-acetate
• [(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] acetate
• Betamethasone 17-Acetate

• Inchi： 1S/C24H31FO6/c1-13-9-18-17-6-5-15-10-16(28)7-8-21(15,3)23(17,25)19(29)11-22(18,4)24(13,20(30)12-26)31-14(2)27/h7-8,10,13,17-19,26,29H,5-6,9,11-12H2,1-4H3/t13-,17-,18-,19-,21-,22-,23-,24-/m0/s1
• InChI Key： FPVRUILUEYSIMD-QZIXMDIESA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@H](C)[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(C)=O)=O)C

Computed Properties

• Exact Mass: 434.21053
• Monoisotopic Mass: 434.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 910
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.3
• Boiling Point: 569.8°Cat760mmHg
• Flash Point: 298.4°C
• Refractive Index: 1.571
• PSA: 100.9

Additional information on Betamethasone 17-Acetate

Introduction to Betamethasone 17-Acetate (CAS No. 5534-12-3)

Betamethasone 17-Acetate is a synthetic corticosteroid derivative widely recognized for its potent anti-inflammatory and immunosuppressive properties. With the CAS number 5534-12-3, this compound has garnered significant attention in the field of pharmaceutical chemistry and medicine due to its versatile applications. As a member of the glucocorticoid class, Betamethasone 17-Acetate exhibits a high degree of efficacy in managing various inflammatory conditions, making it a cornerstone in modern therapeutic strategies.

The chemical structure of Betamethasone 17-Acetate features a modified hydroxyl group at the 17th carbon position, which is acetylated to enhance its pharmacological activity. This modification not only improves solubility but also extends its biological half-life, allowing for more sustained therapeutic effects. The compound’s molecular formula, C₂₈H₃₈O₆, reflects its complex yet well-studied composition, which contributes to its stability and efficacy in various formulations.

In recent years, Betamethasone 17-Acetate has been extensively researched for its potential in treating a range of medical conditions. One of the most notable applications is in the management of severe asthma and allergic reactions. Clinical studies have demonstrated that when administered orally or intravenously, Betamethasone 17-Acetate can rapidly reduce airway inflammation and improve lung function. Its ability to modulate the immune response makes it particularly effective in scenarios where excessive inflammation poses a significant health risk.

The compound’s role in dermatology is equally compelling. Conditions such as eczema, psoriasis, and severe acne have been effectively treated with Betamethasone 17-Acetate topicals. These formulations leverage the steroid’s anti-inflammatory properties to alleviate symptoms while minimizing systemic absorption. Recent advancements in drug delivery systems have further enhanced the efficacy of topical Betamethasone 17-Acetate, allowing for targeted treatment with reduced side effects.

Moreover, Betamethasone 17-Acetate has found utility in ophthalmology, particularly in the treatment of posterior uveitis and other inflammatory eye conditions. Eye drops containing this compound can provide localized relief while avoiding systemic side effects associated with oral corticosteroids. The precision of these formulations underscores the importance of Betamethasone 17-Acetate in maintaining ocular health without compromising overall well-being.

Recent research has also explored the potential of Betamethasone 17-Acetate in autoimmune diseases such as rheumatoid arthritis and lupus. Studies indicate that low-dose regimens can effectively manage symptoms while preserving long-term joint function. This approach aligns with the growing trend toward personalized medicine, where therapeutic agents are tailored to individual patient needs based on disease severity and genetic predispositions.

The synthesis and purification of Betamethasone 17-Acetate are critical processes that ensure pharmaceutical-grade quality. Advanced chromatographic techniques and crystallization methods are employed to achieve high-purity standards. These processes not only enhance the compound’s efficacy but also minimize impurities that could lead to adverse effects. The rigorous quality control measures implemented during production underscore the commitment to patient safety and therapeutic outcomes.

As research continues to evolve, new applications for Betamethasone 17-Acetate are being discovered. Emerging studies suggest potential benefits in managing chronic pain conditions by inhibiting inflammatory pathways associated with neuropathic pain. Additionally, its role in reducing organ rejection in transplant patients highlights its immunomodulatory capabilities beyond traditional corticosteroid use.

The development of novel delivery systems for Betamethasone 17-Acetate is another area of active investigation. Nanoparticle-based formulations and transdermal patches are being explored to improve bioavailability and patient compliance. These innovations aim to enhance therapeutic outcomes while reducing the frequency of administration, thereby improving patient convenience.

In conclusion, Betamethasone 17-Acetate (CAS No. 5534-12-3) remains a vital compound in modern medicine due to its broad spectrum of anti-inflammatory and immunosuppressive effects. Its versatility across multiple therapeutic areas underscores its importance in treating both acute and chronic inflammatory conditions. As research progresses, continued advancements in formulation and application will further solidify its role as a cornerstone in pharmacological therapy.